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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396 Get Quote

An In-depth Technical Guide to the Safety and Handling of L-Biphenylalanine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Biphenylalanine
(CAS No: 155760-02-4), a derivative of the amino acid L-phenylalanine.[1][2] Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification
L-Biphenylalanine is a synthetic amino acid derivative used in laboratory chemical

manufacturing and research.[1]

Identifier Value

Product Name L-Biphenylalanine

Synonyms

[1,1'-Biphenyl]-4-propanoic acid, α-amino-, (S)-;

4-Biphenylyl-L-alanine; 4-Phenyl-L-

phenylalanine; Biphenylalanine

CAS Number 155760-02-4

Molecular Formula C15H15NO2

Molecular Weight 241.29 g/mol
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(Data sourced from:[1][3][4])

Hazard Identification
L-Biphenylalanine is classified as hazardous under the Globally Harmonized System (GHS). It

is important to be aware of its potential health effects.

GHS Classification:

Acute Toxicity, Oral: Category 4[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation): Category 3[1]

GHS Label Elements:
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Pictogram

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1][3] H315: Causes

skin irritation.[1][3] H319: Causes serious eye

irritation.[1][3] H335: May cause respiratory

irritation.[1][3]

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P264: Wash

hands thoroughly after handling.[1] P270: Do

not eat, drink or smoke when using this product.

[1] P271: Use only outdoors or in a well-

ventilated area.[1] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1] Response: P302+P352: IF ON

SKIN: Wash with plenty of soap and water.[1]

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing.[1] P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P330: Rinse mouth.[1] P362+P364: Take off

contaminated clothing and wash it before reuse.

[1] Storage: P403+P233: Store in a well-

ventilated place. Keep container tightly closed.

[1] P405: Store locked up.[1] Disposal: P501:

Dispose of contents/container in accordance

with local regulation.[1]

(Data sourced from:[1][3])

Toxicological Information
While specific quantitative toxicity data such as LD50 for L-Biphenylalanine is not readily

available in the provided search results, the GHS classification indicates it is harmful if
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swallowed and causes skin, eye, and respiratory irritation.[1] The toxicological properties have

not been thoroughly investigated.[5]

First Aid Measures
Immediate medical attention is crucial in case of exposure. The following protocols should be

followed.

Exposure Route

Immediate Actions

Medical Attention

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

Inhalation Relocate to fresh air.
If breathing is difficult, give CPR.

Skin Contact

Rinse skin thoroughly with
large amounts of water.

Remove contaminated clothing.

Eye Contact

Flush eyes immediately with
large amounts of water for at least 15 mins.

Remove contact lenses.

Call a Physician

Click to download full resolution via product page

First Aid Procedures for L-Biphenylalanine Exposure.

Detailed First Aid Protocols:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids to ensure adequate flushing.[1][6] Remove any contact lenses if present

and easy to do so.[1][7] Promptly seek medical attention.[1]
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Skin Contact: Thoroughly rinse the affected skin with plenty of water.[1] Remove all

contaminated clothing and shoes.[1] A physician should be consulted.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult,

cardiopulmonary resuscitation (CPR) may be administered, but avoid mouth-to-mouth

resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[1] Call a physician for

guidance.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire

extinguishers.[1][7][8]

Special Hazards: During a fire, irritating fumes may be emitted.[1] Thermal decomposition

can lead to the release of hazardous combustion products like nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[8]

Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[1][8]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.
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Accidental Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear full personal protective equipment (PPE)
(See Section 7)

Prevent further leakage or spillage

Sweep up and shovel into a suitable,
closed container for disposal Prevent product from entering drains

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleanup Complete

Click to download full resolution via product page

Workflow for Handling Accidental Spills.

Detailed Accidental Release Protocols:
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Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

or dust. Ensure the area is adequately ventilated and evacuate personnel to safe locations.

[1][9]

Environmental Precautions: Make efforts to prevent further leakage or spillage and avoid

allowing the product to enter drains.[1][5][9]

Methods for Cleaning Up: For spills, sweep up the material and place it into a suitable,

closed container for disposal.[5][8][9] Avoid generating dust.[8][9]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes and inhalation of dust or aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][8]

Protect from direct sunlight and sources of ignition.[1]

Store locked up.[1]

Recommended Storage Temperatures:

Powder: -20°C for up to 3 years, or 4°C for up to 2 years.[2]

In solvent: -80°C for 6 months, or -20°C for 1 month.[2]
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Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

PPE Components Engineering & Hygiene Controls

Required Personal Protective Equipment (PPE)

Eye/Face Protection
(Safety goggles or face shield)

Hand Protection
(Protective gloves, e.g., nitrile)

Body Protection
(Protective clothing, lab coat)

Respiratory Protection
(Use in well-ventilated area.

Respirator if ventilation is inadequate)

Use in a well-ventilated area
or under a fume hood.

Controls

Practice good industrial hygiene.
Wash hands after handling.

Controls

Click to download full resolution via product page

PPE and Engineering Controls for L-Biphenylalanine.

Engineering Controls:

Handle in a well-ventilated area, preferably in a fume hood, to keep airborne levels low.[9]

Personal Protective Equipment:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

A face shield may be necessary for splash protection.[10][11]

Skin and Body Protection: Wear protective gloves (e.g., nitrile) and clothing, such as a lab

coat, to prevent skin exposure.[1][5][12]

Respiratory Protection: If ventilation is insufficient, use a NIOSH (US) or CEN (EU) approved

respirator.[5] In general, respiratory protection is not required under normal use with

adequate ventilation.[9][13]
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Physical and Chemical Properties
Property Value

Appearance White to off-white solid powder

Odor No data available

Melting Point 227 - 229 °C

Boiling Point 428.6 ± 40.0 °C (Predicted)

Solubility
H2O: 16.67 mg/mL (requires pH adjustment to

14 with 1 M NaOH)

Density 1.190 ± 0.06 g/cm3 (Predicted)

pKa 2.21 ± 0.10 (Predicted)

(Data sourced from:[2][3])

Stability and Reactivity
Reactivity: No specific reactivity hazards are known.[8]

Chemical Stability: The substance is stable under recommended storage conditions.[8]

Conditions to Avoid: Direct sunlight, heat, and dust formation.[1][8]

Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and nitrogen oxides.[8]

Disposal Considerations
Dispose of L-Biphenylalanine and its contaminated packaging in accordance with all

applicable country, federal, state, and local regulations.[1] It is recommended to use a licensed

disposal company for surplus and non-recyclable solutions.[5]

Experimental Protocols
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No specific experimental protocols for the safety and handling of L-Biphenylalanine were

found in the provided search results. For toxicological or other experimental studies,

researchers should develop protocols based on established OECD guidelines for chemical

testing, adapting them to the specific properties of L-Biphenylalanine. This would include, but

not be limited to, studies on acute oral toxicity, dermal and eye irritation, and mutagenicity.

Disclaimer: This document is intended as a guide and is based on publicly available safety

data. It is not a substitute for a thorough risk assessment by qualified professionals. Always

consult the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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